Cas no 13308-88-8 (2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide)

• Product Name: 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide
• CAS No: 13308-88-8
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD00205397
• CID: 1076336
• PubChem ID: 9573442
• Update Time: 2025-05-23

2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-(4-Chlorophenyl)methylidene]-1-hydrazinecarboximidamide
• 2-[(E)-(4-chlorophenyl)methylideneamino]guanidine
• F3096-0234
• N-<4-Chlor-benzylidenamino>-guanidin
• N-Amidino-p-chlorbenzaldehydhydrazon
• p-chlorobenzylideneaminoguanidine
• Hydrazinecarboximidamide, 2-((4-chlorophenyl)methylene)-, (2E)-
• NSC65818
• DE(2-chloro)-4-chloro-icerguastat
• SCHEMBL16993671
• 132685-68-8
• (E)-2-(4-chlorobenzylidene)hydrazinecarboximidamide
• N-[(E)-[(4-chlorophenyl)methylidene]amino]guanidine
• NSC-65818
• A806751
• NSC 65818
• MFCD00205397
• (E)-2-(4-chlorobenzylidene)hydrazine-1-carboximidamide
• Hydrazinecarboximidamide, 2-((4-chlorophenyl)methylene)-
• SCHEMBL3865289
• CHEMBL1179013
• EE-0010
• JD3870DZOE
• (2E)-2-((4-Chlorophenyl)methylene)hydrazinecarboximidamide
• J-501840
• 13308-88-8
• UNII-JD3870DZOE
• AKOS002269009
• 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide

• MDL： MFCD00205397
• Inchi： 1S/C8H9ClN4/c9-7-3-1-6(2-4-7)5-12-13-8(10)11/h1-5H,(H4,10,11,13)/b12-5+
• InChI Key： UYZKWRHTYCCDMP-LFYBBSHMSA-N
• SMILES： ClC1C=CC(/C=N/N=C(\N)/N)=CC=1

Computed Properties

• Exact Mass: 196.05200
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 74.26000
• LogP: 2.34790

Additional information on 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide

Research and Applications of CAS No. 13308-88-8: 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide

2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide (CAS No. 13308-88-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials development. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to act as a versatile building block in organic synthesis.

The molecular structure of 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide is notable for its conjugated system, which contributes to its electronic properties. The presence of the hydrazinecarboximidamide group and the chlorophenyl substituent creates a molecule with both donor and acceptor functionalities. This duality makes it an excellent candidate for exploring nonlinear optical properties, which are critical in modern photonics and optoelectronics.

Recent research has focused on the synthesis and characterization of this compound under various conditions. For instance, studies have demonstrated that the compound can be synthesized via a two-step process involving the reaction of hydrazine derivatives with substituted aldehydes under specific pH conditions. The optimization of these conditions has led to higher yields and better control over the product's stereochemistry.

In terms of applications, 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide has shown promise in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has been exploited in the design of new anticancer agents. Additionally, its role as a ligand in metalloenzyme mimics has opened new avenues for catalytic applications.

The compound's electronic properties have also been leveraged in the development of organic semiconductors. Recent studies have reported that films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in thin-film transistors and photovoltaic devices.

Furthermore, CAS No. 13308-88-8 has been utilized as a precursor in the synthesis of more complex molecules with tailored functionalities. For example, its use as a starting material for the preparation of heterocyclic compounds has been documented in several recent publications.

In conclusion, 2-(E)-(4-Chlorophenyl)methylidene-1-hydrazinecarboximidamide (CAS No. 13308-88-8) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.